Cas no 1824188-10-4 (2-(2-Azidoethyl)bicyclo[2.2.1]heptane)

• Product Name: 2-(2-Azidoethyl)bicyclo[2.2.1]heptane
• CAS No: 1824188-10-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5989958
• PubChem ID: 102348514
• Update Time: 2025-10-29

2-(2-Azidoethyl)bicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-1850701
• 2-(2-Azidoethyl)bicyclo[2.2.1]heptane
• 1824188-10-4

• Inchi： 1S/C9H15N3/c10-12-11-4-3-9-6-7-1-2-8(9)5-7/h7-9H,1-6H2
• InChI Key： IRRGZVDBXCCAHL-UHFFFAOYSA-N
• SMILES： N(CCC1CC2CCC1C2)=[N+]=[N-]

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(2-Azidoethyl)bicyclo[2.2.1]heptane

Professional Introduction to 2-(2-Azidoethyl)bicyclo[2.2.1]heptane (CAS No. 1824188-10-4)

2-(2-Azidoethyl)bicyclo[2.2.1]heptane, identified by its CAS number 1824188-10-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This bicyclic structure, featuring an azido functional group, presents unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound belongs to the class of azidobicycloalkanes, which are known for their versatility in constructing complex molecular architectures. The presence of the azido group at the 2-position of the ethyl chain provides a reactive handle for further functionalization, enabling the development of novel drug candidates with tailored biological activities. This feature has made 2-(2-Azidoethyl)bicyclo[2.2.1]heptane a subject of interest in both academic research and industrial applications.

In recent years, there has been a growing interest in the development of new methodologies for the construction of complex cyclic systems, particularly those relevant to drug discovery. The bicyclo[2.2.1]heptane scaffold is a privileged structure in medicinal chemistry due to its prevalence in natural products and its potential to exhibit favorable pharmacokinetic properties. The synthesis of derivatives such as 2-(2-Azidoethyl)bicyclo[2.2.1]heptane offers a pathway to explore new chemical space for therapeutic intervention.

The reactivity of the azido group in 2-(2-Azidoethyl)bicyclo[2.2.1]heptane allows for diverse transformations, including cycloadditions, nucleophilic substitutions, and cross-coupling reactions. These reactions are pivotal in constructing more intricate molecular frameworks, which can be further modified to achieve specific biological targets. For instance, the azido group can be selectively converted into other functional groups such as amines or alcohols, expanding the scope of possible derivatives.

Recent advancements in synthetic chemistry have highlighted the utility of azidobicycloalkanes in the development of click chemistry strategies. Click reactions, particularly those involving azides and alkynes, have revolutionized the way complex molecules are constructed in a rapid and efficient manner. The incorporation of 1824188-10-4 into these strategies has enabled researchers to access novel scaffolds with enhanced biological activity and selectivity.

The pharmaceutical industry has also shown interest in leveraging compounds like 2-(2-Azidoethyl)bicyclo[2.2.1]heptane for the discovery of new drugs. Its unique structural features make it a promising candidate for further exploration in various therapeutic areas, including oncology, neurology, and inflammation. By integrating this compound into drug design pipelines, scientists aim to identify novel molecular entities with improved efficacy and reduced side effects.

In conclusion, 1824188-10-4, or more formally known as 2-(2-Azidoethyl)bicyclo[2.2.1]heptane, represents a significant advancement in medicinal chemistry and chemical biology. Its versatile reactivity and structural features make it an invaluable tool for the synthesis of novel pharmacological agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.